4-(Hydroxymethyl)-1-(2-phenylethyl)pyrrolidin-2-one

• IUPAC Name: 4-(hydroxymethyl)-1-(2-phenylethyl)pyrrolidin-2-one
• InChI: InChI=1S/C13H17NO2/c15-10-12-8-13(16)14(9-12)7-6-11-4-2-1-3-5-11/h1-5,12,15H,6-10H2
• InChI Key: UVEBOTMFTLQXDW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CCC2=CC=CC=C2)CO
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

Synthesis Analysis

The synthesis of pyrrolidine derivatives, including 4-(Hydroxymethyl)-1-(2-phenylethyl)pyrrolidin-2-one, can be achieved starting from (2S,4R)-4-hydroxyproline. A new series of pyrrolidine derivatives were designed and synthesized based on compound 87, which was described as a potent inhibitor of myeloid cell leukemia-1 (Mcl-1) protein.

Molecular Structure Analysis

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Chemical Reactions Analysis

The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been described in the literature from 2015 to date. The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings, e.g., proline derivatives.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Neuroscience and Neuroprotection

Organic Synthesis and Catalysis

Materials Science and Polymer Chemistry

Photophysics and Optoelectronics

Metal Coordination Chemistry